Cas no 2229573-39-9 (4-(1-benzothiophen-2-yloxy)piperidine)

• Product Name: 4-(1-benzothiophen-2-yloxy)piperidine
• CAS No: 2229573-39-9
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6056794
• PubChem ID: 165865045
• Update Time: 2025-06-11

4-(1-benzothiophen-2-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzothiophen-2-yloxy)piperidine
• EN300-1802425
• 2229573-39-9

• Inchi： 1S/C13H15NOS/c1-2-4-12-10(3-1)9-13(16-12)15-11-5-7-14-8-6-11/h1-4,9,11,14H,5-8H2
• InChI Key： NCPXCTBWXDBSFT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1OC1CCNCC1

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-benzothiophen-2-yloxy)piperidine

Professional Introduction to 4-(1-benzothiophen-2-yloxy)piperidine (CAS No: 2229573-39-9)

4-(1-benzothiophen-2-yloxy)piperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229573-39-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine ring linked to a benzothiophene moiety via an oxygen atom, has garnered attention due to its structural complexity and potential biological activities. The benzothiophene segment, known for its presence in various bioactive natural products and drug candidates, contributes to the compound's pharmacological relevance. In contrast, the piperidine ring is a common pharmacophore in medicinal chemistry, often associated with central nervous system (CNS) drugs and other therapeutic agents.

The synthesis of 4-(1-benzothiophen-2-yloxy)piperidine involves sophisticated organic transformations that highlight the intersection of synthetic methodology and molecular design. The introduction of the benzothiophenyl group onto the piperidine core typically requires careful consideration of reaction conditions, reagents, and purification techniques to ensure high yield and purity. Recent advancements in transition-metal-catalyzed cross-coupling reactions have provided efficient routes for constructing the carbon-carbon bonds essential for this compound's structure. For instance, palladium-catalyzed Buchwald-Hartwig amination or Suzuki-Miyaura coupling reactions may be employed to form the linkage between the piperidine nitrogen and the benzothiophene oxygen.

From a structural perspective, 4-(1-benzothiophen-2-yloxy)piperidine represents an intriguing scaffold for drug discovery. The combination of a piperidine moiety with a benzothiophene ring creates a molecule with potential dual functionality. Piperidines are frequently incorporated into pharmaceuticals due to their ability to enhance solubility, metabolic stability, and binding affinity at biological targets. Meanwhile, benzothiophenes have been explored for their roles in antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The oxygen bridge between these two heterocyclic systems may modulate electronic properties and influence interactions with biological macromolecules.

Recent studies have demonstrated the utility of derivatives similar to 4-(1-benzothiophen-2-yloxy)piperidine in addressing neurological disorders. For example, modifications of this core structure have been investigated for their potential as serotonin receptor modulators or GABA receptor interactants. The benzothiophene part can serve as an anchor for binding to specific protein targets, while the piperidine segment can fine-tune pharmacokinetic properties such as blood-brain barrier penetration. Such dual targeting strategies are increasingly prevalent in modern drug design, aiming to maximize therapeutic efficacy while minimizing side effects.

The pharmacological profile of 4-(1-benzothiophen-2-yloxy)piperidine has been preliminarily assessed through in vitro assays and computational modeling. Initial experiments suggest that this compound may exhibit properties relevant to central nervous system modulation. The presence of both electron-rich (benzothiophene) and electron-withdrawing (piperidine nitrogen) features could influence its interaction with neurotransmitter receptors or ion channels. Furthermore, the oxygen atom linking these two rings may serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets.

In terms of synthetic accessibility, 4-(1-benzothiophen-2-yloxy)piperidine can be considered a versatile intermediate for further derivatization. Researchers have leveraged this scaffold to explore libraries of analogs by introducing diverse substituents at various positions on the benzothiophene or piperidine moieties. For instance, halogenation at specific carbon atoms on the benzothiophene ring could enable further functionalization via nucleophilic aromatic substitution or cross-coupling reactions. Similarly, modifications at the piperidine nitrogen—such as alkylation or aryllation—could alter physicochemical properties like lipophilicity or basicity.

The computational investigation of 4-(1-benzothiophen-2-yloxy)piperidine has revealed insights into its molecular interactions and potential binding modes. Molecular docking studies indicate that this compound may bind effectively to proteins involved in neurological pathways by occupying pockets that accommodate both aromatic hydrophobic residues and polar functional groups. Such simulations have guided experimental efforts by predicting favorable binding orientations and suggesting optimal modifications for enhancing affinity or selectivity.

Future directions in studying 4-(1-benzothiophen-2-yloxy)piperidine include exploring its role in vivo through preclinical models. Investigating its effects on animal behavior or physiological processes could provide evidence of therapeutic potential before human trials are considered. Additionally, green chemistry approaches may be applied to optimize synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity standards—a critical consideration in modern pharmaceutical development.

The broader significance of 4-(1-benzothiophen-2-yloxy)piperidine lies in its representation of how complex heterocyclic systems can be engineered for medicinal applications. Its unique structural features—combining a piperidine core with a benzothiophene side chain—demonstrate how molecular design principles can yield compounds with tailored properties for addressing unmet medical needs. As research progresses, derivatives like this one may contribute valuable insights into drug discovery paradigms across multiple therapeutic areas.